Cas no 832714-48-4 (2-Fluoro-4-(methylsulfonyl)phenylhydrazine)

2-Fluoro-4-(methylsulfonyl)phenylhydrazine is a specialized hydrazine derivative featuring both fluorine and methylsulfonyl functional groups, which enhance its reactivity and utility in synthetic chemistry. The fluorine substituent contributes to electron-withdrawing effects, while the methylsulfonyl group provides stability and polarity, making it valuable for constructing heterocyclic compounds and pharmaceutical intermediates. Its well-defined structure allows for precise modifications in organic synthesis, particularly in the development of agrochemicals and bioactive molecules. The compound’s high purity and consistent performance make it a reliable reagent for researchers requiring controlled reactivity in nucleophilic or electrophilic substitution reactions.
2-Fluoro-4-(methylsulfonyl)phenylhydrazine structure
832714-48-4 structure
Product Name:2-Fluoro-4-(methylsulfonyl)phenylhydrazine
CAS No:832714-48-4
MF:C7H9FN2O2S
MW:204.221963644028
MDL:MFCD04037953
CID:716125
PubChem ID:2782739
Update Time:2025-10-06

2-Fluoro-4-(methylsulfonyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-4-(methylsulfonyl)phenyl)hydrazine
    • (2-fluoro-4-methylsulfonylphenyl)hydrazine
    • [2-Fluoro-4-(methylsulfonyl)phenyl]hydrazine
    • 2-FLUORO-4-(METHYLSULFONYL)PHENYL]HYDRAZINE
    • Hydrazine,[2-fluoro-4-(methylsulfonyl)phenyl]-
    • (2-Fluoro-4-methanesulfonyl-phenyl)-hydrazine
    • 2-fluoro-4-(methylsulphonyl)phenylhydrazine
    • 832714-48-4
    • IOOKDEPCDHCNSK-UHFFFAOYSA-N
    • 2-fluoro-4-methylsulfonylphenyl hydrazine
    • FT-0676976
    • [2-Fluoro-4-(methanesulfonyl)phenyl]hydrazine
    • DTXSID80382255
    • AS-8958
    • A840549
    • J-502734
    • 1-fluoro-1-(4-methylsulfonylphenyl)hydrazine
    • MFCD04037953
    • AKOS015854346
    • (2-fluoro-4-methanesulfonylphenyl)hydrazine
    • CS-0314529
    • SCHEMBL1243294
    • DB-016936
    • 2-Fluoro-4-hydrazinophenyl methyl sulphone
    • 2-Fluoro-4-(methylsulfonyl)phenylhydrazine
    • MDL： MFCD04037953
    • Inchi： 1S/C7H9FN2O2S/c1-13(11,12)5-2-3-7(10-9)6(8)4-5/h2-4,10H,9H2,1H3
    • InChI Key： IOOKDEPCDHCNSK-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=C(C=1)F)NN)(=O)=O

Computed Properties

  • Exact Mass: 204.03700
  • Monoisotopic Mass: 204.03687687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 102-104
  • PSA: 80.57000
  • LogP: 2.36890

2-Fluoro-4-(methylsulfonyl)phenylhydrazine Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2-Fluoro-4-(methylsulfonyl)phenylhydrazine Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Fluoro-4-(methylsulfonyl)phenylhydrazine Pricemore >>

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Apollo Scientific
PC11202-1g
2-Fluoro-4-(methylsulphonyl)phenylhydrazine
 832714-48-4 95+%
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 £56.00 2025-02-19
Apollo Scientific
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